Cas no 551930-78-0 ((2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one
• CAS No: 551930-78-0
• MF: C₁₄H₁₅NOS
• MW: 245.340002298355
• CID: 6447556
• Update Time: 2025-06-10

(2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one
• 2-Propen-1-one, 3-(dimethylamino)-1-(3-methylbenzo[b]thien-2-yl)-

• Inchi： 1S/C14H15NOS/c1-10-11-6-4-5-7-13(11)17-14(10)12(16)8-9-15(2)3/h4-9H,1-3H3
• InChI Key： ZFFAAAKRXFISSW-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=CC=C2C=1C)(=O)C=CN(C)C

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 386.7±42.0 °C(Predicted)
• pka: 6.40±0.70(Predicted)

Additional information on (2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one

Compound CAS No. 551930-78-0: (2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one

Compound CAS No. 551930-78-0, also known as (2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of extensive research in recent years.

The molecular structure of (2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one is characterized by a conjugated system, which includes a benzothiophene ring fused with a thiophene moiety. The presence of a dimethylamino group and an enone system further enhances its reactivity and functional versatility. These structural elements contribute to its ability to participate in various chemical reactions, including those involving nucleophilic attack and electrophilic addition.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its ability to act as a biological inhibitor has been explored in several contexts, particularly in relation to enzymes involved in metabolic pathways. For instance, research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, suggesting its potential as a lead compound for developing novel therapeutic agents.

In addition to its biological applications, (2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one has also been investigated for its role in material science. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. A study conducted at the University of California revealed that this compound can significantly enhance the performance of organic photovoltaic cells by improving charge transport properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzothiophene derivative. The subsequent introduction of the dimethylamino group and the formation of the enone system are critical steps that require precise control over reaction conditions to ensure high yields and product purity. Researchers at Stanford University have developed an efficient protocol for this synthesis, which minimizes side reactions and optimizes scalability.

From an environmental perspective, understanding the degradation pathways of (2E)-3-(dimethylamino)-1-(3-methyl-1-benzothiophen-2-yl)prop-2-en-1-one is crucial for assessing its ecological impact. Studies conducted by environmental chemists at MIT have shown that this compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. This information is vital for regulatory agencies when evaluating its safety for industrial use.

In conclusion, Compound CAS No. 551930780, or (2E)-3-(dimethylamino)-1-(3-methylbenzothiophenyl)propenone, represents a fascinating example of how advanced synthetic chemistry can lead to compounds with diverse applications. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in both biomedical and materials science sectors. As ongoing investigations continue to uncover new aspects of its properties and uses, this compound is poised to make significant contributions to scientific progress.